Cas no 828911-81-5 (Phenol, 3,3'-[(1-phenyl-1H-pyrazole-3,5-diyl)di-2,1-ethenediyl]bis-)

• Product Name: Phenol, 3,3'-[(1-phenyl-1H-pyrazole-3,5-diyl)di-2,1-ethenediyl]bis-
• CAS No: 828911-81-5
• MF: C₂₅H₂₀N₂O₂
• MW: 380.438506126404
• CID: 681108
• PubChem ID: 71416893
• Update Time: 2025-04-19

Phenol, 3,3'-[(1-phenyl-1H-pyrazole-3,5-diyl)di-2,1-ethenediyl]bis- Chemical and Physical Properties

Names and Identifiers

• Phenol, 3,3'-[(1-phenyl-1H-pyrazole-3,5-diyl)di-2,1-ethenediyl]bis-
• 3-[2-[5-[2-(3-hydroxyphenyl)ethenyl]-2-phenylpyrazol-3-yl]ethenyl]phenol
• DTXSID70836252
• 3,3'-[(1-Phenyl-1H-pyrazole-3,5-diyl)di(ethene-2,1-diyl)]diphenol
• 828911-81-5

• Inchi： 1S/C25H20N2O2/c28-24-10-4-6-19(16-24)12-14-21-18-23(15-13-20-7-5-11-25(29)17-20)27(26-21)22-8-2-1-3-9-22/h1-18,28-29H
• InChI Key： JPURBBPBKKKGCS-UHFFFAOYSA-N
• SMILES： OC1=CC=CC(=C1)C=CC1=CC(C=CC2C=CC=C(C=2)O)=NN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 380.152477885g/mol
• Monoisotopic Mass: 380.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 5.8
• Topological Polar Surface Area: 58.3Ų